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Compound of Interest

Compound Name: Cyproterone Acetate-13C2,d3

Cat. No.: B13840035

For researchers, scientists, and drug development professionals requiring isotopically labeled
standards, Cyproterone Acetate-13C2,d3 is a critical reference material for use in quantitative
bioanalytical studies, such as mass spectrometry-based assays. This guide provides an in-
depth overview of its commercial availability, typical quality specifications, and relevant
technical methodologies.

Commercial Availability

Several specialized chemical suppliers offer Cyproterone Acetate-13C2,d3. These companies
provide the compound, typically synthesized for research and development purposes, and
supply it with a Certificate of Analysis (CoA) detailing its quality and purity. Below is a summary
of prominent commercial suppliers.
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Supplier

Product Name

Product Code /
SKU

Molecular
Formula

Notes

LGC Standards

Cyproterone
Acetate-13C2,d3
(Major)

TRC-C989102

C2213C2H26D3CIO

4

Available in 1 mg
and 10 mg pack
sizes. A
certificate
indicating the
exact weight is
provided with the
product.[1]

BDG Synthesis

Cyproterone
Acetate-13C2,d3

130805-10

C2213C2H26D3CIO

4

A Certificate of
Analysis is
provided,
including NMR
spectra and
HPLC
chromatogram.
Target HPLC
purity is >98%.[2]

Simson Pharma
Limited

Cyproterone
Acetate-13C2-D3

C490011

C2213C2H26D3CIO

4

Accompanied by
a Certificate of

Analysis.[3]

Daicel Pharma
Standards

Cyproterone
Acetate-13C2D3

DCTI-A-000178

C2213C2H26D3CIO

4

A sample
Certificate of
Analysis is
available on their

website.[4]

Clinivex

Cyproterone
Acetate-13C2,d3
(Major)

RCLS21L.125499

C2213C2H26D3CIO

4

Intended for
laboratory use
only. ACoAis
provided with
recommended
storage

conditions.[5]
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CoA, MASS,
_ NMR, and HPLC
VIVAN Life Cyproterone C2213C2H26D3CIO
VLCS-00580 data are
Sciences Acetate-13C2,d3 a4

provided with the

compound.

Technical Data Summary

The following table summarizes the typical physicochemical properties and quality
specifications for commercially available Cyproterone Acetate-13C2,d3, based on information
from suppliers and representative data.

Parameter Specification Method

(1B,2B)-17-(Acetyloxy-
13C2,d3)-6-chloro-1,2-dihydro-
3'H-cyclopropal4][6]pregna-
1,4,6-triene-3,20-dione

Chemical Name IUPAC Nomenclature

Molecular Formula C2213C2H26D3ClO4 -
Molecular Weight 421.94 g/mol Mass Spectrometry
Unlabeled CAS Number 427-51-0 -

Appearance

White to off-white solid

Visual Inspection

Chemical Purity (HPLC)

298%

High-Performance Liquid
Chromatography (HPLC)

Isotopic Enrichment

Not consistently specified;
typically 299% for 13C and
>98% for Deuterium

Mass Spectrometry / Nuclear

Magnetic Resonance (NMR)

Identity Confirmation

Conforms to structure

1H NMR, 3C NMR, Mass

Spectrometry

Storage

2-8°C, protected from light and

moisture

Supplier Recommendation
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Experimental Protocols
Generalized Synthesis of Isotopically Labeled
Cyproterone Acetate

The synthesis of isotopically labeled Cyproterone Acetate is a multi-step process. While
specific proprietary methods are not disclosed by suppliers, a generalized pathway can be
inferred from the patent literature. The labeling with 13C and Deuterium is typically introduced in

the acetyl group.

A plausible synthetic approach involves the synthesis of the unlabeled Cyproterone core,
followed by acetylation using a labeled acetylating agent, such as Acetyl-1,2-13Cz, ds-chloride

or the corresponding anhydride.

Below is a DOT script for a generalized logical workflow for the synthesis.
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Generalized Synthesis Workflow for Cyproterone Acetate-13C2,d3

E’Starting Material (e.g., a suitable steroid precursora

Y

(Multi-step synthesis to form the Cyproterone core structure) Greparation of labeled acetylating agent (Acetyl-1,2-13C2, d3-ch|0ridelanhydride)

Y Y

E—\cetylation of the Cyproterone core with the labeled ageng

Y

Gurification of Cyproterone Acetate-13C2,d3 (e.g., by chromatographya

Y

Ginal Product: Cyproterone Acetate-lSCZ,dfa

Click to download full resolution via product page

Generalized synthesis workflow.

Quality Control and Analytical Methodology

The quality of Cyproterone Acetate-13C2,d3 is assessed using a combination of analytical

techniques to confirm its identity, purity, and isotopic enrichment.
High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

A representative HPLC method for the analysis of Cyproterone Acetate involves a reversed-

phase column.
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e Column: C18, e.g., 250 x 4.6 mm, 5 um particle size

* Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical isocratic
condition is Acetonitrile:Water (60:40 v/v).

e Flow Rate: 1.0 mL/min

e Detection: UV at 254 nm

o Quantification: The chemical purity is determined by the peak area percentage.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity and Isotopic Enrichment:

e 1H NMR: To confirm the overall structure of the molecule. The integration of proton signals
will be altered in the deuterated positions.

e 13C NMR: To confirm the presence and position of the 13C labels.
Mass Spectrometry (MS) for Identity and Isotopic Enrichment:

o High-resolution mass spectrometry is used to confirm the exact mass of the labeled
compound, which will differ from the unlabeled standard by the mass of the incorporated
isotopes.

The following DOT script illustrates a typical quality control workflow.
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Quiality Control Workflow for Cyproterone Acetate-13C2,d3

Synthesized Cyproterone Acetate-13C2,d3

Identity Confirmation Purity As ;essment v Isotopic Enrichment
1H and 13C NMR Spectroscopy Mass Spectrometry (MS) @ [Mass Spectrometryj [NMR Spectroscopa

\ 4

> Release with Certificate of Analysis <

Click to download full resolution via product page

Quality control workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Cyproterone Acetate-13C2,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-
acetate-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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